Cas no 1556-14-5 (2,4,6-Heptanetriol)

• Product Name: 2,4,6-Heptanetriol
• CAS No: 1556-14-5
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 1330709
• PubChem ID: 18762349
• Update Time: 2025-04-20

2,4,6-Heptanetriol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptanetriol
• 1556-14-5
• SCHEMBL1535121

• Inchi： 1S/C7H16O3/c1-5(8)3-7(10)4-6(2)9/h5-10H,3-4H2,1-2H3
• InChI Key： FFYZXNOAFYCXEV-UHFFFAOYSA-N
• SMILES： OC(CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 60.7Ų